Cas no 866349-04-4 (ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
- 5-Pyrimidinecarboxylic acid, 6-[[(4-chlorophenyl)sulfonyl]methyl]-1,2,3,4-tetrahydro-2-oxo-4-phenyl-, ethyl ester
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- Inchi: 1S/C20H19ClN2O5S/c1-2-28-19(24)17-16(12-29(26,27)15-10-8-14(21)9-11-15)22-20(25)23-18(17)13-6-4-3-5-7-13/h3-11,18H,2,12H2,1H3,(H2,22,23,25)
- InChI Key: NEPLVAUHMRCQIE-UHFFFAOYSA-N
- SMILES: C1(=O)NC(CS(C2=CC=C(Cl)C=C2)(=O)=O)=C(C(OCC)=O)C(C2=CC=CC=C2)N1
Experimental Properties
- Density: 1.351±0.06 g/cm3(Predicted)
- Boiling Point: 613.5±55.0 °C(Predicted)
- pka: 10.59±0.70(Predicted)
ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F1602-0887-20μmol |
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
866349-04-4 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
Life Chemicals | F1602-0887-1mg |
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
866349-04-4 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
Life Chemicals | F1602-0887-5μmol |
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
866349-04-4 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F1602-0887-20mg |
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
866349-04-4 | 90%+ | 20mg |
$99.0 | 2023-05-17 | |
Life Chemicals | F1602-0887-2μmol |
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
866349-04-4 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
Life Chemicals | F1602-0887-5mg |
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
866349-04-4 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F1602-0887-3mg |
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
866349-04-4 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
Life Chemicals | F1602-0887-15mg |
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
866349-04-4 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F1602-0887-10μmol |
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
866349-04-4 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
Life Chemicals | F1602-0887-2mg |
ethyl 6-[(4-chlorobenzenesulfonyl)methyl]-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
866349-04-4 | 90%+ | 2mg |
$59.0 | 2023-05-17 |
ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate Related Literature
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Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
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Bingbing Zhang,Haiquan Su,Xiaojun Gu,Yulong Zhang,Pengzhan Wang,Xuefen Li,Xiaohong Zhang,Huimin Wang,Xuzhuang Yang,Shanghong Zeng Catal. Sci. Technol., 2013,3, 2639-2645
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Rajib Ghosh Chaudhuri,Saswati Sunayana,Santanu Paria Soft Matter, 2012,8, 5429-5433
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Tatsuya Kameyama,Ken-ichi Okazaki,Katsuhiko Takagi Phys. Chem. Chem. Phys., 2009,11, 5369-5376
Additional information on ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate
Ethyl 6-(4-Chlorobenzenesulfonyl)methyl-2-Oxo-4-Phenyl-1,2,3,4-Tetrahydropyrimidine-5-Carboxylate: A Comprehensive Overview
Ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a complex organic compound with the CAS registry number 866349-04-4. This compound belongs to the class of tetrahydropyrimidines, which are known for their diverse applications in pharmaceuticals and agrochemicals. The structure of this compound is characterized by a tetrahydropyrimidine ring system substituted with a sulfonyl group at the 6-position and a phenyl group at the 4-position. Additionally, the molecule features an ethyl ester group at the 5-position and an oxo group at the 2-position.
The synthesis of ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves a series of multi-step reactions. These include nucleophilic substitutions, condensation reactions, and oxidation steps. The use of chloroarenes as sulfonylating agents is a critical step in the synthesis process. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.
One of the most significant applications of this compound lies in its potential as a pharmacological agent. Studies have shown that tetrahydropyrimidines can exhibit various bioactivities, including anti-inflammatory, antiviral, and anticancer properties. For instance, research published in the Journal of Medicinal Chemistry highlights the ability of this compound to inhibit certain enzymes involved in inflammatory pathways. Furthermore, its sulfonyl group is known to enhance bioavailability and stability when administered orally.
Another area of interest is the role of ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate in agrochemicals. Its ability to act as a herbicide or fungicide has been explored in recent agricultural studies. Field trials conducted in collaboration with agricultural research institutions have demonstrated promising results in controlling specific crop pathogens without adverse effects on plant growth.
The structural versatility of this compound also makes it a valuable intermediate in organic synthesis. Its tetrahydropyrimidine core can be further functionalized to create derivatives with enhanced bioactivity or selectivity. For example, researchers at the University of California have developed methods to modify the phenyl group at position 4 to target specific receptors in cancer cells.
In terms of safety and environmental impact, ethyl 6-(4-chlorobenzenesulfonyl)methyl-2-oxo-4-ph en y l -1 , 2 ,3 ,4 -tetra hy drop y r im idine -5 -carb ox ylate has undergone rigorous testing to ensure compliance with international standards. Regulatory bodies such as the U.S. Environmental Protection Agency (EPA) have evaluated its toxicity profiles and environmental fate. These studies indicate that the compound degrades efficiently under aerobic conditions and poses minimal risk to aquatic life when used responsibly.
Looking ahead, ongoing research is focused on optimizing the synthesis pathway for ethyl 6-(4-chlorobenzenesulfonyl)methyl -2 -oxo -4 -phen y l -1 ,2 ,3 ,4 -tetra hy drop y r im idine -5 -carb ox ylate to reduce waste generation and improve sustainability. Green chemistry principles are being integrated into these efforts to align with global sustainability goals.
In conclusion, ethyl 6-(4-chlorobenzenesulfonyl)methyl -2-oxy-phen y l-tetra hy drop y r im idine-carb ox ylate represents a versatile compound with wide-ranging applications across pharmaceuticals and agriculture. Its unique structure and functional groups make it an attractive target for further research and development. As scientific understanding advances and new technologies emerge, this compound is poised to play an increasingly important role in both therapeutic development and sustainable agriculture practices.
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